Cas no 2228093-30-7 (tert-butyl 2-(pyrrolidin-2-yl)methylmorpholine-4-carboxylate)

• Product Name: tert-butyl 2-(pyrrolidin-2-yl)methylmorpholine-4-carboxylate
• CAS No: 2228093-30-7
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 6400938
• PubChem ID: 165666793
• Update Time: 2025-06-09

tert-butyl 2-(pyrrolidin-2-yl)methylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(pyrrolidin-2-yl)methylmorpholine-4-carboxylate
• tert-butyl 2-[(pyrrolidin-2-yl)methyl]morpholine-4-carboxylate
• 2228093-30-7
• EN300-1880896

• Inchi： 1S/C14H26N2O3/c1-14(2,3)19-13(17)16-7-8-18-12(10-16)9-11-5-4-6-15-11/h11-12,15H,4-10H2,1-3H3
• InChI Key： CZUWYMPKUXJOPX-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1CC1CCCN1

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 2-(pyrrolidin-2-yl)methylmorpholine-4-carboxylate

tert-butyl 2-(pyrrolidin-2-yl)methylmorpholine-4-carboxylate (CAS No. 2228093-30-7)

The compound tert-butyl 2-(pyrrolidin-2-yl)methylmorpholine-4-carboxylate, identified by the CAS registry number 2228093-30-7, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a morpholine ring, a pyrrolidine moiety, and a tert-butyl ester group, which collectively contribute to its versatile chemical properties.

Recent studies have highlighted the importance of morpholine derivatives in medicinal chemistry, particularly in the design of bioactive compounds with improved pharmacokinetic profiles. The integration of the pyrrolidine group into the morpholine framework introduces additional flexibility and hydrogen bonding capabilities, enhancing the molecule's ability to interact with biological targets. This makes tert-butyl 2-(pyrrolidin-2-yl)methylmorpholine-4-carboxylate a promising candidate for further exploration in therapeutic areas such as anti-inflammatory, analgesic, and neuroprotective agents.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and esterification reactions. The use of advanced catalytic systems has enabled researchers to optimize the reaction conditions, ensuring high yields and purity. The tert-butyl ester group serves as a protecting group during the synthesis, which can be readily removed in subsequent steps to generate the corresponding carboxylic acid derivative for biological testing.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of tert-butyl 2-(pyrrolidin-2-yl)methylmorpholine-4-carboxylate. These analyses provide critical insights into the molecular integrity and stability of the compound under various conditions.

The application of this compound extends beyond pharmaceutical research. Its structural versatility makes it a valuable intermediate in the synthesis of more complex molecules. For instance, it can serve as a building block for constructing bioisosteres or for introducing functional groups that enhance drug delivery efficiency.

In conclusion, tert-butyl 2-(pyrrolidin-2-yl)methylmorpholine-4-carboxylate (CAS No. 2228093-30-7) represents a compelling example of how structural innovation can lead to novel chemical entities with significant potential in drug discovery and development. As research continues to uncover its full spectrum of applications, this compound is poised to play a pivotal role in advancing modern medicine.